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Compound of Interest

Compound Name: 5-Bromonicotinaldehyde

Cat. No.: B054270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromonicotinaldehyde, a key

building block in synthetic organic chemistry and drug discovery. This document outlines its

fundamental chemical identifiers, physical properties, and provides a survey of its applications

and synthetic methodologies.

Chemical Identity
5-Bromonicotinaldehyde is a substituted pyridine derivative. Its unique structure, featuring a

bromine atom and an aldehyde group on the pyridine ring, makes it a versatile reagent in the

synthesis of more complex heterocyclic compounds.

Table 1: Synonyms and Identifiers
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Identifier Type Value

CAS Number 113118-81-3[1][2][3][4]

IUPAC Name 5-bromopyridine-3-carbaldehyde

Synonyms

5-Bromopyridine-3-carboxaldehyde[1], 3-

Bromopyridine-5-carboxaldehyde[1], 3-Bromo-5-

formylpyridine[1][5], 5-Bromo-3-

pyridinecarboxaldehyde[2][3][6][7][8]

Molecular Formula C₆H₄BrNO[2][3][4]

Molecular Weight 186.01 g/mol [3][4]

InChI Key NGUVGKAEOFPLDT-UHFFFAOYSA-N[2]

MDL Number MFCD03265758[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to off-white crystalline powder or solid[2]

[5]

Purity Typically >96-98%[2][5]

Melting Point 96.0 to 100.0 °C

Logical Relationship: Synthesis of 5-
Bromonicotinaldehyde
The synthesis of 5-Bromonicotinaldehyde can be approached through various synthetic

routes. A common strategy involves the oxidation of the corresponding alcohol, 5-bromo-3-

(hydroxymethyl)pyridine, or the reduction of a corresponding ester or nitrile. The logical

workflow for a generalized synthesis is depicted below.
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Starting Material
(e.g., 3,5-dibromopyridine)

Intermediate Formation
(e.g., Lithiation/Grignard)

Reagent 1 Introduction of Formyl Group
(e.g., using DMF)

Reagent 2 5-BromonicotinaldehydeWorkup Purification
(e.g., Column Chromatography)

Crude Product
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Caption: Generalized synthetic workflow for 5-Bromonicotinaldehyde.

Experimental Workflow: A Representative Synthetic
Protocol
A common laboratory-scale synthesis of 5-Bromonicotinaldehyde involves the oxidation of 5-

bromo-3-(hydroxymethyl)pyridine. The following diagram illustrates a typical experimental

workflow for this conversion.
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1. Dissolve 5-bromo-3-(hydroxymethyl)pyridine
in a suitable solvent (e.g., DCM)

2. Add an oxidizing agent
(e.g., PCC or MnO2)

3. Stir at room temperature
and monitor reaction by TLC

4. Filter the reaction mixture
to remove solid byproducts

5. Concentrate the filtrate
under reduced pressure

6. Purify the crude product
by column chromatography

7. Characterize the final product
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: Experimental workflow for the oxidation of 5-bromo-3-(hydroxymethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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